Cas no 524934-31-4 (2-(4H-1,2,4-TRIAZOL-4-YL)-3A,4,7,7A-TETRAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE)

• Product Name: 2-(4H-1,2,4-TRIAZOL-4-YL)-3A,4,7,7A-TETRAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE
• CAS No: 524934-31-4
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• MDL: MFCD02186873
• CID: 5232252
• Update Time: 2026-03-07

2-(4H-1,2,4-TRIAZOL-4-YL)-3A,4,7,7A-TETRAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE Chemical and Physical Properties

Names and Identifiers

• 2-(4H-1,2,4-TRIAZOL-4-YL)-3A,4,7,7A-TETRAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE
• 2-(4H-1,2,4-triazol-4-yl)-2,3,3a,4,7,7a-hexahydro-1H-isoindole-1,3-dione

• MDL： MFCD02186873
• Inchi： 1S/C10H10N4O2/c15-9-7-3-1-2-4-8(7)10(16)14(9)13-5-11-12-6-13/h1-2,5-8H,3-4H2
• InChI Key： SPPPYFVEXKGCNX-UHFFFAOYSA-N
• SMILES： C1C2C(N(N3C=NN=C3)C(C2CC=C1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(4H-1,2,4-TRIAZOL-4-YL)-3A,4,7,7A-TETRAHYDRO-1H-ISOINDOLE-1,3(2H)-DIONE

Introduction to 2-(4H-1,2,4-Triazol-4-yl)-3a,4,7,7a-Tetrahydro-1H-Isoindole-1,3(2H)-Dione (CAS No. 524934-31-4)

2-(4H-1,2,4-Triazol-4-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione, with the CAS number 524934-31-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features and potential biological activities. The compound's structure includes a triazole ring and a tetrahydroisoindole core, which contribute to its diverse pharmacological properties.

The synthesis of 2-(4H-1,2,4-triazol-4-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has been extensively studied due to its potential applications in drug discovery. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method has been reported in several high-impact journals and has become a preferred technique for researchers working with similar compounds.

In terms of biological activity, 2-(4H-1,2,4-triazol-4-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, it has been evaluated for its anti-inflammatory properties and has shown significant inhibition of cyclooxygenase (COX) enzymes. Additionally, the compound has exhibited antiproliferative effects against cancer cell lines, making it a potential lead for anticancer drug development.

The mechanism of action of 2-(4H-1,2,4-triazol-4-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is an area of ongoing research. Initial studies suggest that the compound interacts with specific protein targets through hydrogen bonding and hydrophobic interactions. These interactions are crucial for its biological activity and provide valuable insights into its therapeutic potential. Molecular docking studies have further elucidated the binding modes and key residues involved in these interactions.

Clinical trials involving 2-(4H-1,2,4-triazol-4-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione are still in the early stages. However, preclinical data have been encouraging and warrant further investigation. The compound's safety profile has been evaluated in animal models, where it demonstrated low toxicity and good pharmacokinetic properties. These findings support its potential for translation into clinical settings.

The pharmaceutical industry is increasingly interested in compounds like 2-(4H-1,2,4-triazol-4-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione due to their multifaceted biological activities. The ability to target multiple disease pathways makes these compounds attractive candidates for drug development. Moreover, the structural diversity within this class of compounds allows for fine-tuning of their properties through chemical modifications.

In conclusion, 2-(4H-1,2,4-triazol-4-yl)-3a , 7 , 7 a -tetrahydro - 1 H -isoindole - 1 , 3 ( 2 H ) -dione (CAS No. 524934 - 31 - 4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting candidate for further exploration and development. As research continues to advance our understanding of this compound's mechanisms and applications, 2 -( 4 H - 1 , 2 , 4 -triazol - 4 -yl) - 3 a , 7 , 7 a -tetrahydro - 1 H -isoindole - 1 , 3 ( 2 H ) -dione is poised to play a crucial role in the discovery of new therapeutic agents.